![molecular formula C12H22N2O2 B2601960 (S)-Tert-butyl 6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate CAS No. 1262397-26-1](/img/structure/B2601960.png)
(S)-Tert-butyl 6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(S)-Tert-butyl 6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate” is a complex organic compound. It contains an azaspiro[2.4]heptane core, which is a type of bicyclic structure consisting of a seven-membered ring fused to a smaller ring . The compound also has an aminomethyl (-NH2CH2-) group and a carboxylate ester functional group (-COO-), which are common in a wide range of bioactive molecules .
Molecular Structure Analysis
The molecular structure of this compound, based on its name, would include a seven-membered ring fused to a smaller ring, with various functional groups attached. These groups can influence the compound’s reactivity and properties .Chemical Reactions Analysis
The compound’s reactivity would be influenced by its functional groups. For example, the aminomethyl group could participate in reactions involving the nitrogen atom, and the ester group could undergo reactions such as hydrolysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its structure and functional groups. For example, the presence of polar functional groups like the ester could impact its solubility .Scientific Research Applications
- Fully Alicyclic Polyimides : Researchers have synthesized fully alicyclic polyimides using this compound. These polyimides exhibit interesting properties due to their aliphatic structure. The synthesis involves polycondensation of the alicyclic diamine (2,5(6)-bis(aminomethyl)bicyclo[2.2.1]heptane) with various cycloaliphatic dianhydrides, including Bicyclo[2.2.1]heptane-2-exo,3-exo,5-exo-tricarboxyl-5-endo-acetic dianhydride (BSDA) . These polyimides find applications as low-dielectric materials.
- Spiro[2.4]heptane Derivatives : The compound’s spiro structure makes it valuable in organic synthesis. Researchers have explored its reductive cleavage and subsequent transformations, leading to the formation of 1,3-amino alcohols. These intermediates can cyclize to yield bi- or tricyclic lactams or lactones while retaining the three-membered ring .
- Bicyclo[2.2.1]heptane-1-carboxylates : An organocatalytic formal [4 + 2] cycloaddition reaction allows rapid access to bicyclo[2.2.1]heptane-1-carboxylates. These compounds are synthesized in a highly enantioselective manner from simple starting materials. The mild and operationally simple conditions make this approach attractive for synthetic chemists .
Polymer Chemistry and Materials Science
Organic Synthesis and Medicinal Chemistry
Asymmetric Catalysis
Future Directions
properties
IUPAC Name |
tert-butyl (6S)-6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22N2O2/c1-11(2,3)16-10(15)14-8-12(4-5-12)6-9(14)7-13/h9H,4-8,13H2,1-3H3/t9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUMSUPZIMDXTDF-VIFPVBQESA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2(CC2)CC1CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)N1CC2(CC2)C[C@H]1CN |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(S)-Tert-butyl 6-(aminomethyl)-5-azaspiro[2.4]heptane-5-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.